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Compound of Interest

Compound Name: 3-Chloro-L-Tyrosine

Cat. No.: B556623 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-L-Tyrosine
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloro-L-Tyrosine. Adherence to these procedures is essential to ensure a safe laboratory

environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
There are conflicting reports regarding the hazard classification of 3-Chloro-L-Tyrosine. While

some sources classify it as non-hazardous, others identify it as a potential skin, eye, and

respiratory irritant.[1] Therefore, a cautious approach to handling is mandatory.

Recommended Personal Protective Equipment
A comprehensive personal protective equipment (PPE) strategy is the first line of defense

against potential exposure. The following PPE is required when handling 3-Chloro-L-Tyrosine
in its solid form and in solution:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b556623?utm_src=pdf-interest
https://www.benchchem.com/product/b556623?utm_src=pdf-body
https://www.benchchem.com/product/b556623?utm_src=pdf-body
https://www.benchchem.com/product/b556623?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://www.benchchem.com/product/b556623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE
Specifications and Best

Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when handling

larger quantities or when there

is a significant risk of

splashing.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for incidental

splash protection.[3][4][5] Due

to the lack of specific chemical

resistance data for 3-Chloro-L-

Tyrosine, gloves must be

changed immediately upon

any contact with the

substance. For prolonged or

immersive contact, consider

heavier-duty gloves and

consult manufacturer-specific

chemical resistance data for

chlorinated aromatic

compounds.

Body Protection Laboratory Coat

A long-sleeved, buttoned

laboratory coat is required to

protect the skin from accidental

contact.

Respiratory Protection N95 Respirator or Higher Due to the potential for

respiratory irritation from

airborne powder, an N95-rated

respirator or a higher level of

respiratory protection should

be worn when handling the
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solid form of 3-Chloro-L-

Tyrosine, especially during

weighing and transfer

operations.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Chloro-L-Tyrosine will minimize the risk of exposure and

contamination.

Preparation and Weighing of Solid 3-Chloro-L-Tyrosine
Designated Work Area: All handling of solid 3-Chloro-L-Tyrosine must be conducted in a

designated area within a certified chemical fume hood to control airborne particles.[1][6]

Pre-Weighing Preparations: Before handling the compound, ensure all necessary equipment,

including a tared, sealable container for transport, is within the fume hood.

Weighing Process:

Carefully open the stock container inside the fume hood.

Using a dedicated spatula, transfer the desired amount of the powder to the tared

container. Avoid creating dust.

Securely close the lid of the container before removing it from the fume hood for weighing

on an analytical balance.

If adjustments to the weight are necessary, return the sealed container to the fume hood

before reopening it.[7]

Cleaning: After weighing, decontaminate the spatula and the work surface within the fume

hood.

Dissolving 3-Chloro-L-Tyrosine
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Solvent Selection: Refer to the solubility data in Table 1 to select an appropriate solvent.

Dissolution Procedure:

In the chemical fume hood, add the desired volume of solvent to the container with the

pre-weighed 3-Chloro-L-Tyrosine.

Securely cap the container and mix by gentle swirling or vortexing until the solid is fully

dissolved.

If heating is required to aid dissolution, use a controlled heating method such as a water

bath.

Storage of Stock Solutions
Clearly label the container with the chemical name, concentration, solvent, and date of

preparation.

Store the solution in a tightly sealed container in a cool, dry place, away from incompatible

materials.

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20

minutes at an eyewash station, holding the eyelids open.[2][8][9] Seek immediate medical

attention.

Skin Contact: Remove any contaminated clothing.[2] Brush off any dry chemical from the

skin before flushing the affected area with soap and water for at least 15 minutes.[9][10]

Seek medical attention if irritation persists.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.
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Disposal Plan
Proper disposal of 3-Chloro-L-Tyrosine and associated waste is critical to prevent

environmental contamination. As a halogenated organic compound, specific disposal protocols

must be followed.

Waste Segregation
Solid Waste: All solid 3-Chloro-L-Tyrosine waste, including contaminated personal

protective equipment (gloves, weigh boats, etc.), must be collected in a designated, clearly

labeled "Halogenated Organic Solid Waste" container.

Liquid Waste: Unused solutions of 3-Chloro-L-Tyrosine and any solvent used for rinsing

contaminated glassware must be collected in a designated, clearly labeled "Halogenated

Organic Liquid Waste" container.[11]

Do Not: Mix halogenated waste with non-halogenated waste streams.

Disposal Method
All segregated halogenated organic waste must be disposed of through a licensed

hazardous waste disposal service.

The primary method of disposal for chlorinated organic compounds is high-temperature

incineration.[12]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Chloro-L-Tyrosine:
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Property Value Source

Molecular Formula C₉H₁₀ClNO₃ N/A

Molecular Weight 215.63 g/mol N/A

Solubility in Water
5 mg/mL (with sonication and

heating to 60°C)
N/A

Solubility in PBS (pH 7.2) 1 mg/mL N/A

Solubility in DMSO Slightly soluble N/A

Solubility in Ethanol Slightly soluble N/A

Experimental Workflow Diagram
The following diagram illustrates the complete workflow for the safe handling and disposal of 3-
Chloro-L-Tyrosine.
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Workflow for Handling 3-Chloro-L-Tyrosine

Preparation

Handling

Disposal

1. Don Required PPE
(Goggles, Face Shield, Gloves, Lab Coat, Respirator)

2. Prepare Chemical Fume Hood

3. Weigh Solid in Fume Hood

4. Dissolve in Appropriate Solvent

5. Store and Label Solution

6. Segregate Halogenated Waste
(Solid and Liquid)

After Use

7. Dispose via Licensed Service

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of 3-Chloro-L-Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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